Cas no 1890374-70-5 (O-2-(thiolan-2-yl)propan-2-ylhydroxylamine)

• Product Name: O-2-(thiolan-2-yl)propan-2-ylhydroxylamine
• CAS No: 1890374-70-5
• MF: C₇H₁₅NOS
• MW: 161.265100717545
• CID: 5950323
• PubChem ID: 117104726
• Update Time: 2025-07-04

O-2-(thiolan-2-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(thiolan-2-yl)propan-2-ylhydroxylamine
• O-[2-(thiolan-2-yl)propan-2-yl]hydroxylamine
• EN300-1777911
• 1890374-70-5

• Inchi： 1S/C7H15NOS/c1-7(2,9-8)6-4-3-5-10-6/h6H,3-5,8H2,1-2H3
• InChI Key： CMQUCCACPWKRSH-UHFFFAOYSA-N
• SMILES： S1CCCC1C(C)(C)ON

Computed Properties

• Exact Mass: 161.08743528g/mol
• Monoisotopic Mass: 161.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60.6Ų

Additional information on O-2-(thiolan-2-yl)propan-2-ylhydroxylamine

O-2-(Thiolan-2-yl)propan-2-ylhydroxylamine: A Comprehensive Overview

The compound with CAS No. 1890374-70-5, commonly referred to as O-2-(thiolan-2-yl)propan-2-ylhydroxylamine, has garnered significant attention in the field of organic chemistry and materials science. This compound is a derivative of hydroxylamine, a class of compounds known for their versatility in chemical synthesis and catalysis. The thiolan ring, a key structural feature of this molecule, contributes to its unique chemical properties and reactivity. Recent studies have highlighted its potential applications in drug discovery, polymer chemistry, and catalytic processes.

O-2-(Thiolan-2-yl)propan-2-ylhydroxylamine exhibits a distinctive molecular structure that combines the functional groups of hydroxylamine and thiolane. The thiolane ring, a five-membered cyclic ether with sulfur at the 1-position, imparts stability and flexibility to the molecule. This structure allows for diverse bonding interactions, making it an attractive candidate for various chemical transformations. Researchers have explored its role in nucleophilic substitutions, where the hydroxylamine group acts as a reactive site, facilitating the formation of new chemical bonds.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of O-2-(thiolan-2-yl)propan-2-ylhydroxylamine. These studies reveal that the compound's electronic configuration promotes selective reactivity under specific conditions. For instance, its ability to act as both a nucleophile and a base makes it suitable for asymmetric synthesis and enantioselective catalysis. Such properties are particularly valuable in the pharmaceutical industry, where precise control over molecular geometry is crucial.

In terms of synthesis, O-2-(thiolan-2-yl)propan-2-ylhydroxylamine can be prepared through various routes, including nucleophilic substitution reactions and ring-opening mechanisms. The choice of synthetic pathway depends on the desired purity and scalability of the process. Recent research has focused on optimizing these methods to enhance yield and reduce environmental impact. For example, green chemistry approaches utilizing biodegradable solvents or enzymatic catalysts have shown promise in producing this compound efficiently.

The applications of O-2-(thiolan-2-y1l)propan - 1 - ylhydrox ylamine span multiple disciplines. In materials science, it has been employed as a building block for constructing advanced polymers with tailored mechanical and thermal properties. Its ability to form stable covalent bonds with other monomers enables the creation of high-performance materials for use in electronics, aerospace, and biomedical devices.

Furthermore, O - 1 - (thio lan - 1 - yl ) pro pan - 1 - yl hydroxy l amine has demonstrated potential in catalytic systems. Its unique electronic properties make it an effective ligand in transition metal-catalyzed reactions, such as cross-coupling reactions and hydrogenation processes. These catalytic applications are particularly relevant in the development of sustainable energy technologies and green chemical processes.

Recent studies have also explored the biological activity of O - 1 - (thio lan - 1 - yl ) pro pan - 1 - yl hydroxy l amine, revealing its potential as an antimicrobial agent or anti-inflammatory compound. These findings underscore its versatility across different fields and highlight the need for further research into its pharmacological properties.

In conclusion, O - 1 - (thio lan - 1 - yl ) pro pan - 1 - yl hydroxy l amine is a multifaceted compound with significant implications for modern chemistry and materials science. Its unique structure, reactivity, and diverse applications position it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.